Cas no 2783-72-4 (Benzothiazolium,3-methyl-2-[(3-methyl-2(3H)-benzothiazolylidene)methyl]-, iodide (1:1))
![Benzothiazolium,3-methyl-2-[(3-methyl-2(3H)-benzothiazolylidene)methyl]-, iodide (1:1) structure](https://www.kuujia.com/scimg/cas/2783-72-4x500.png)
2783-72-4 structure
Product name:Benzothiazolium,3-methyl-2-[(3-methyl-2(3H)-benzothiazolylidene)methyl]-, iodide (1:1)
Benzothiazolium,3-methyl-2-[(3-methyl-2(3H)-benzothiazolylidene)methyl]-, iodide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazolium,3-methyl-2-[(3-methyl-2(3H)-benzothiazolylidene)methyl]-, iodide (1:1)
- (2E)-3-methyl-2-[(3-methyl-1,3-benzothiazol-3-ium-2-yl)methylidene]-1,3-benzothiazole,iodide
- DTXSID50950506
- 3-Methyl-2-[(3-methyl-1,3-benzothiazol-2(3H)-ylidene)methyl]-1,3-benzothiazol-3-ium iodide
- 2783-72-4
-
- Inchi: InChI=1S/C17H15N2S2.HI/c1-18-12-7-3-5-9-14(12)20-16(18)11-17-19(2)13-8-4-6-10-15(13)21-17;/h3-11H,1-2H3;1H/q+1;/p-1
- InChI Key: UDQIDVMRMHXSSK-UHFFFAOYSA-M
- SMILES: [I-].C1=CC=C2N(/C(=C/C3SC4=CC=CC=C4[N+]=3C)/SC2=C1)C
Computed Properties
- Exact Mass: 422.8544
- Monoisotopic Mass: 437.972133
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 387
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.7
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 7.12
Benzothiazolium,3-methyl-2-[(3-methyl-2(3H)-benzothiazolylidene)methyl]-, iodide (1:1) Related Literature
-
Taeil Shin,Minjun Kim,Younjae Jung,Sung June Cho,Hyunwoo Kim,Hyunjoon Song Chem. Commun., 2020,56, 14404-14407
-
A. Ratnamala,V. Durga Kumari,M. Subrahmanyam,N. Archana Chem. Commun., 2004, 2710-2711
-
Xinhua Dai,Zhimin Liu,Buxing Han,Zhenyu Sun,Yong Wang,Jian Xu,Xinglin Guo,Ning Zhao,Jing Chen Chem. Commun., 2004, 2190-2191
-
Wolfgang Schrader,Saroj K. Panda,Klaus J. Brockmann,Thorsten Benter Analyst, 2008,133, 867-869
2783-72-4 (Benzothiazolium,3-methyl-2-[(3-methyl-2(3H)-benzothiazolylidene)methyl]-, iodide (1:1)) Related Products
- 2197-01-5(Benzothiazolium,3-ethyl-2-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-, iodide (1:1))
- 22244-57-1(3H-1,2,4-Triazol-3-one, 5-amino-2,4-dihydro-4-methyl-)
- 326919-69-1(ethyl 2-amino-4-(2-chloro-6-fluorophenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate)
- 396724-96-2(methyl 5-phenyl-3-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamidothiophene-2-carboxylate)
- 2138241-73-1(2H-Pyrazolo[4,3-c]pyridine, 3-(6-fluoro-3-pyridinyl)-4,5,6,7-tetrahydro-)
- 1856543-03-7(Benzenesulfonamide, 3-amino-4,5-difluoro-)
- 2171621-44-4(3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylpyrrolidin-2-yl}propanoic acid)
- 1782249-70-0(2-Thiophenecarboxylic acid, 5-bromo-3-(1-methylethyl)-)
- 2228378-30-9(5-{4-(difluoromethyl)sulfanylphenyl}-1,3-oxazolidin-2-one)
- 98816-16-1(2-chloro-3-(3-chloro-1,2,4-thiadiazol-5-yl)sulfanylpropanenitrile)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent

Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
CN Supplier
Reagent

Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk

钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk

Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
CN Supplier
Bulk
